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Introduction
A-443654 is a potent and selective, ATP-competitive, and reversible pan-Akt inhibitor targeting

all three isoforms of the serine/threonine kinase Akt (Akt1, Akt2, and Akt3) with high affinity (Ki

= 160 pM).[1][2] Akt is a critical node in the PI3K/Akt/mTOR signaling pathway, which is

frequently dysregulated in cancer and other diseases. This pathway plays a crucial role in

regulating cell proliferation, survival, growth, and metabolism. Inhibition of Akt by A-443654 has

been shown to induce cell cycle arrest, apoptosis, and interfere with mitotic progression,

making it a valuable tool for cancer research and drug development.[3][4][5] These application

notes provide detailed protocols for utilizing A-443654 in cell culture to investigate its effects on

cell viability, signaling pathways, and cell cycle progression.
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Parameter Cell Line(s)
Concentration/
Value

Effect Reference(s)

Ki - 160 pM
Inhibition of Akt1,

Akt2, Akt3
[1][2]

EC50 Tumor cells 0.1 µM
Inhibition of

proliferation

IC50 MOLT-4 (T-ALL) 60 nM
Inhibition of

viability
[4]

IC50 CEM (T-ALL) 120 nM
Inhibition of

viability
[4]

IC50 Jurkat (T-ALL) 900 nM
Inhibition of

viability
[4]

IC50
HEK-293T (myr-

WT-AKT1)
2.5 nM Inhibition of Akt1 [6]

IC50
HEK-293T (myr-

WT-AKT2)
30 nM Inhibition of Akt2 [6]

IC50
HEK-293T (myr-

WT-AKT3)
51 nM Inhibition of Akt3 [6]

Effective

Concentration
MiaPaca-2 0.3 µM

Downregulation

of Aurora A

mRNA

[3]

Effective

Concentration
H1299 0.6 µM

Inhibition of

GSK3α/β

phosphorylation

[3]

Effective

Concentration
10CA1a cells 1-2 µM Cell detachment

Effective

Concentration
10CA1a cells 2-5 µM

Decrease in Bcl-

2 levels

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of A-443654 and a general workflow

for its characterization in cell culture.
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Preparation

Treatment

Analysis

Prepare A-443654 Stock Solution (in DMSO)

Treat Cells with a Dose Range of A-443654

Seed Cells in Culture Plates

Incubate for a Defined Period (e.g., 24-72h)

Cell Viability Assay (e.g., MTT) Western Blot Analysis (p-Akt, p-GSK3β) Cell Cycle Analysis (Flow Cytometry) Apoptosis Assay (Annexin V Staining)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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